Cas no 936074-52-1 (5-Chloro-2-(piperidin-3-ylmethyl)-1H-benzimidazole)

• Product Name: 5-Chloro-2-(piperidin-3-ylmethyl)-1H-benzimidazole
• CAS No: 936074-52-1
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• MDL: MFCD09261502
• CID: 2130653
• Update Time: 2023-08-03

5-Chloro-2-(piperidin-3-ylmethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(piperidin-3-ylmethyl)-1H-benzimidazole
• 5-Chloro-2-(piperidin-3-ylmethyl)-1H-benzo[d]imidazole
• 5-chloro-2-(3-piperidylmethyl)benzimidazole
• STK503585
• SBB018587
• SEL10714557
• ST4144222
• BB 0240918
• T0563
• 5-Chloro-2-piperidin-3-ylmethyl-1H-benzoimidazole
• 5-Chloro-2-piperidin-3-ylmethyl-1H-benzoimi dazole
• 5-chloro-2-(3-piperidylmethyl)-1H-1,3-benzimidazole

• MDL： MFCD09261502
• Inchi： 1S/C13H16ClN3/c14-10-3-4-11-12(7-10)17-13(16-11)6-9-2-1-5-15-8-9/h3-4,7,9,15H,1-2,5-6,8H2,(H,16,17)
• InChI Key： MMOIJSZYUPRGBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CC1CNCCC1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 40.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 469.4±15.0 °C at 760 mmHg
• Flash Point: 237.7±20.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Chloro-2-(piperidin-3-ylmethyl)-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)